Cas no 2389149-74-8 (Mobocertinib succinate)

• Product Name: Mobocertinib succinate
• CAS No: 2389149-74-8
• Molecular Formula: C₃₆H₄₅N₇O₈
• Molecular Weight: 703.7846
• CID: 4738680
• PubChem ID: 146026179

Mobocertinib succinate Properties

Names and Identifiers

• Mobocertinib (succinate)
• Mobocertinib succinate
• BCP33315
• TAK-788 succinate
• AP32788 succinate
• 788Succinic acid
• Propan-2-yl 2-[4-[2-(dimethylamino)ethyl-methylamino]-2-methoxy-5-(prop-2-enoylamino)anilino]-4-(1-methylindol-3-yl)pyrimidine-5-carboxylate Succinate
• AT30194
• MS-31177
• CS-0114257
• 2389149-74-8
• TAK788 Succinate
• isopropyl 2-((5-acrylamido-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)amino)-4-(1-methyl-1H-indol-3-yl)pyrimidine-5-carboxylate succinic acid
• TAK 788 Succinate
• Mobocertinib succinate (JAN)
• GLXC-25145
• 53QIA92ZEE
• Exkivity
• Exkivity (TN)
• MOBOCERTINIB SUCCINATE [ORANGE BOOK]
• AP 32788 Succinate
• Propan-2-yl 2-(4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxy-5-(prop-2-enamido)anilino)-4-(1-methyl-1H-indol-3-yl)pyrimidine-5-carboxylate monosuccinate
• butanedioic acid;propan-2-yl 2-[4-[2-(dimethylamino)ethyl-methylamino]-2-methoxy-5-(prop-2-enoylamino)anilino]-4-(1-methylindol-3-yl)pyrimidine-5-carboxylate
• EX-A3982
• SCHEMBL25406916
• HY-135815A
• UNII-53QIA92ZEE
• TAK-788 succinate; AP32788 succinate
• MOBOCERTINIB SUCCINATE [JAN]
• CHEMBL4802239
• Propan-2-yl 2-(5-(acryloylamino)-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyanilino)-4-(1-methyl-1H-indol-3-yl)pyrimidine-5-carboxylate succinate
• WLZ3772
• TAK-788 succinate; AP32788 succinate;TAK 788 succinate; AP 32788 succinate;TAK788 succinate; AP-32788 succinate
• MOBOCERTINIB SUCCINATE [WHO-DD]
• AP-32788 succinate
• DA-65572
• D11969
• Mobocertinib (succinate)?

• InChIKey： YXYAEUMTJQGKHS-UHFFFAOYSA-N
• Inchi： 1S/C32H39N7O4.C4H6O4/c1-9-29(40)34-24-16-25(28(42-8)17-27(24)38(6)15-14-37(4)5)35-32-33-18-22(31(41)43-20(2)3)30(36-32)23-19-39(7)26-13-11-10-12-21(23)26;5-3(6)1-2-4(7)8/h9-13,16-20H,1,14-15H2,2-8H3,(H,34,40)(H,33,35,36);1-2H2,(H,5,6)(H,7,8)
• SMILES： O(C([H])([H])[H])C1C([H])=C(C(=C([H])C=1N([H])C1=NC([H])=C(C(=O)OC([H])(C([H])([H])[H])C([H])([H])[H])C(C2=C([H])N(C([H])([H])[H])C3=C([H])C([H])=C([H])C([H])=C23)=N1)N([H])C(C([H])=C([H])[H])=O)N(C([H])([H])[H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H].O([H])C(C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 703.332961g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 16
• Monoisotopic Mass: 703.332961g/mol
• Heavy Atom Count: 51
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 188
• Molecular Weight: 703.8g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides